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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099

The safe and compliant disposal of sodium antimonate is a critical aspect of laboratory safety
and environmental responsibility. For researchers, scientists, and drug development
professionals, understanding the procedural steps for waste management is paramount to
ensuring a safe work environment and adhering to regulatory standards. This guide provides
essential safety and logistical information for the proper handling and disposal of sodium
antimonate.

Immediate Safety and Handling Precautions

Sodium antimonate is a white, odorless powder that is harmful if swallowed or inhaled and is
toxic to aquatic life with long-lasting effects.[1] Before handling, it is crucial to be familiar with
the following safety protocols:

o Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or
chemical safety goggles, protective gloves, and clothing to prevent skin exposure.[1][2] In
dusty conditions, use a NIOSH-approved respirator.[3]

e Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood
or a space with local exhaust ventilation to minimize dust generation.[2][4][5] Ensure that
eyewash stations and safety showers are readily accessible.[1]

e Handling: Avoid contact with skin and eyes and refrain from breathing the dust.[1] Do not eat,
drink, or smoke in areas where sodium antimonate is handled.[1][3] Wash hands
thoroughly after handling.[1]
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o Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2][3]
Keep it separate from incompatible materials such as strong acids and reducing agents.[1][3]
Contact with acids, especially under reducing conditions (e.g., in the presence of zinc), can
generate highly toxic stibine gas.[3]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Restrict Access: Isolate the spill area to prevent unauthorized personnel from entering.[4]

o Ensure Safety: Responders must wear appropriate PPE, including respiratory protection,
gloves, and safety goggles.[3]

o Containment and Cleanup:

o Avoid generating dust.[4][5] Moisten the spilled solid material with water or use a HEPA-
filter vacuum for cleanup.[6] Do not dry sweep.[6]

o Carefully sweep or vacuum the material and place it into a suitable, sealed, and properly
labeled container for disposal.[2][4]

o Decontamination: After the spill is cleaned up, wash the area thoroughly.[6]

o Waste Disposal: The collected spill material must be disposed of as hazardous waste in
accordance with all local, regional, and national regulations.[3] Do not wash spills into the
sewer system.[6]

Operational Plan for Sodium Antimonate Disposal

The disposal of sodium antimonate is governed by hazardous waste regulations. Chemical
waste generators are responsible for determining if a discarded chemical is classified as a
hazardous waste and must consult local, regional, and national regulations for complete and
accurate classification.[1][2] Antimony and its compounds are designated as priority pollutants
by the EPA and must be managed under the Resource Conservation and Recovery Act
(RCRA).[7]
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Step-by-Step Disposal Procedure

Objective: To safely collect, store, and dispose of sodium antimonate waste in compliance
with regulatory requirements.

Methodology:

» Waste Identification: All waste materials containing sodium antimonate, including
contaminated labware, PPE, and spill cleanup debris, must be treated as hazardous waste.

» Waste Collection:
o Collect solid sodium antimonate waste in a dedicated, durable, and sealable container.
o Ensure the container is compatible with the chemical.
o Do not mix with incompatible wastes, such as strong acids or reducing agents.[1][3]
e Container Labeling:
o Clearly label the waste container with the words "Hazardous Waste."
o lIdentify the contents as "Sodium Antimonate Waste."
o Include the date when waste was first added to the container.
e On-site Storage:

o Store the sealed waste container in a designated satellite accumulation area or a central
hazardous waste storage area.

o The storage area must be secure and away from general laboratory traffic.
e Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.
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o If an EHS department is not available, contract a licensed hazardous waste disposal
company.

o Documentation: Maintain accurate records of the amount of sodium antimonate waste
generated and the date of its disposal.

Quantitative Regulatory Data

Federal regulations, such as the Clean Water Act, impose limits on the discharge of antimony
from industrial sources. The following table summarizes the effluent limitations for the primary
antimony subcategory, which includes wastewater from sodium antimonate production.

Pollutant or Pollutant Maximum for any 1 day Maximum for monthly
Property (mgl/kg) average (mgl/kg)

Best Practicable Control

Technology (BPT)

Antimony 44.840 20.000
Arsenic 32.650 14.530
Mercury 3.906 1.562

Best Available Technology

(BAT)

Antimony 30.150 13.440
Arsenic 21.720 9.687
Mercury 2.344 0.937

Data sourced from 40 CFR Part 421 Subpart N - Primary Antimony Subcategory. The values
are in mg per kg (pounds per million pounds) of antimony contained in the sodium antimonate
product.[8]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of sodium
antimonate waste from a laboratory setting.

Sodium Antimonate Waste Generated
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Y
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Immediate Action

Follow Spill
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Contain and Collect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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